3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]-1-benzothiophene-2-carboxamide

Specification

• Molecular Formula: C19H17Cl2NO4S2
• Molecular Weight: 458.4 g/mol
• IUPAC Name: 3,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-[(5-methylfuran-2-yl)methyl]-1-benzothiophene-2-carboxamide
• Standard InChI: InChI=1S/C19H17Cl2NO4S2/c1-11-2-4-14(26-11)9-22(13-6-7-28(24,25)10-13)19(23)18-17(21)15-8-12(20)3-5-16(15)27-18/h2-5,8,13H,6-7,9-10H2,1H3
• Standard InChI Key: IRPFVJIANXXXKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C2CCS(=O)(=O)C2)C(=O)C3=C(C4=C(S3)C=CC(=C4)Cl)Cl

Introduction

3,5-Dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]-1-benzothiophene-2-carboxamide is a complex organic compound classified as a benzothiophene derivative. It features a diverse array of functional groups, including dichloro substituents, a tetrahydrothiophene ring with a 1,1-dioxide group, and a methylfuran moiety. The compound's molecular weight is approximately 458.4 g/mol, and its CAS number is 874193-18-7.

Synthesis

The synthesis of 3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]-1-benzothiophene-2-carboxamide typically involves several multi-step organic reactions. These may include:

• Formation of the Benzothiophene Core: Starting with appropriate precursors, the benzothiophene core can be synthesized through a series of reactions.

• Introduction of Functional Groups: The dichloro substituents, dioxidotetrahydrothiophene group, and methylfuran moiety are introduced through various substitution and coupling reactions.

• Optimization of Reaction Conditions: Temperature, solvent selection, and reaction time are crucial for maximizing yield and purity. Techniques like chromatography are often employed for purification.

Biological Activity and Potential Applications

The biological activity of this compound is linked to its structural features, which allow it to interact with various biological targets. It may modulate enzyme activity or receptor binding, leading to alterations in signaling pathways. Potential applications span several scientific fields, including pharmacology and biotechnology, due to its unique combination of functional groups.

Comparison with Similar Compounds

Compound Name	Structural Features	Notable Activities
3,5-Dichlorobenzamide	Contains dichloro substituents but lacks thiophene	Anticancer activity
N-(4-Methoxybenzyl)benzamide	Similar benzamide structure without sulfur	Antidepressant effects
4-Ethoxybenzamide	Ethoxy group present but simpler structure	Analgesic properties
3,5-Dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]-1-benzothiophene-2-carboxamide	Complex benzothiophene derivative with multiple functional groups	Potential pharmacological properties due to its unique structure

This comparison highlights the uniqueness of 3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]-1-benzothiophene-2-carboxamide due to its complex structure, which may confer distinct biological properties not found in simpler analogs.

Mechanism of Action

The mechanism of action involves interactions with specific biological targets, potentially modulating enzyme activity or receptor binding. These interactions depend on the compound's structure and the biological context in which it operates. Further research is necessary to elucidate specific therapeutic uses based on biological activity studies.